![molecular formula C6H7N3O3 B6151748 methyl5-formyl-1-methyl-1H-1,2,3-triazole-4-carboxylate CAS No. 2248351-28-0](/img/no-structure.png)
methyl5-formyl-1-methyl-1H-1,2,3-triazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 5-formyl-1-methyl-1H-1,2,3-triazole-4-carboxylate is a type of azole motif, which is commonly found in the pharmaceutical industry . It is known that amino-triazole structures have chelating, antibacterial, enzyme inhibition, anti-TB properties, and excellent anticorrosion properties .
Synthesis Analysis
The synthesis of novel 1-benzyl-5-(phenylamino)methyl-1,2,3-triazoles that could exhibit both drug-like interaction and corrosion inhibition properties was designed, synthesized, and characterized . These were obtained in one step from reactions of methyl 1-benzyl-5-formyl-1H-1,2,3-triazole-4-carboxylate with anilines carrying different halogen atoms in the 2 and 4 positions .Molecular Structure Analysis
The structures of all the target molecules were fully elucidated by FT-IR, 1H NMR, 13C NMR . It is clearly evident in the literature that especially fully substituted 1,2,3-triazole structures containing formyl groups can easily be functionalized thanks to their high reactivity .Chemical Reactions Analysis
The 1,2,3-triazole motifs demonstrate immense activity in pharmacological applications, such as anticancer, anti-TB, XO enzyme inhibition, anti-inflammatory, ant plasmodial, and antibacterial agent . Amino-triazole hybrid structures have chelating, antibacterial, enzyme inhibition, anti-TB properties, pharmacological activities, and anticorrosive agents .Future Directions
The future directions of research on methyl 5-formyl-1-methyl-1H-1,2,3-triazole-4-carboxylate could include further exploration of its pharmacological applications, given the known activity of 1,2,3-triazole motifs in this area . Additionally, the development of new anticorrosive compounds using these motifs could be another potential area of research .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-formyl-1-methyl-1H-1,2,3-triazole-4-carboxylate involves the reaction of methyl propiolate with hydrazoic acid to form 5-methyl-1H-1,2,3-triazole. This intermediate is then reacted with ethyl chloroformate to form ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate, which is subsequently hydrolyzed to form the carboxylic acid. The carboxylic acid is then reacted with paraformaldehyde to form the aldehyde, which is finally reacted with methyl iodide to form the desired product.", "Starting Materials": [ "Methyl propiolate", "Hydrazoic acid", "Ethyl chloroformate", "Paraformaldehyde", "Methyl iodide" ], "Reaction": [ "Methyl propiolate is reacted with hydrazoic acid to form 5-methyl-1H-1,2,3-triazole.", "5-Methyl-1H-1,2,3-triazole is reacted with ethyl chloroformate to form ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate.", "Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate is hydrolyzed to form the carboxylic acid.", "The carboxylic acid is reacted with paraformaldehyde to form the aldehyde.", "The aldehyde is reacted with methyl iodide to form methyl 5-formyl-1-methyl-1H-1,2,3-triazole-4-carboxylate." ] } | |
CAS RN |
2248351-28-0 |
Molecular Formula |
C6H7N3O3 |
Molecular Weight |
169.14 g/mol |
IUPAC Name |
methyl 5-formyl-1-methyltriazole-4-carboxylate |
InChI |
InChI=1S/C6H7N3O3/c1-9-4(3-10)5(7-8-9)6(11)12-2/h3H,1-2H3 |
InChI Key |
KCDJUZFUSFPGJO-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=C(N=N1)C(=O)OC)C=O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.